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Structural Characterization, Biosynthesis, and
Pharmacological Potential
Executive Summary

This technical guide provides a comprehensive analysis of Galeopsin (83-acetoxy-15,16-
epoxy-9a-hydroxylabda-13(16),14-dien-7-one), a bioactive labdane diterpenoid isolated from
the genus Galeopsis (Lamiaceae). Unlike simple terpenes, Galeopsin exhibits a highly
oxidized bicyclic framework with specific stereochemical requirements that dictate its
pharmacological profile. This document serves as a reference for researchers investigating the
structural elucidation, isolation protocols, and therapeutic utility of furanolabdanes in anti-
inflammatory and cardiovascular drug discovery.

Part 1: Chemical Identity & Structural Architecture
Nomenclature and Classification

o |[UPAC Name: 8[3-acetoxy-15,16-epoxy-9a-hydroxylabda-13(16),14-dien-7-one[1]

e Chemical Formula: C22H320s
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o Class: Labdane Diterpenoid (Prefuranic/Furanic subtype)

o Skeletal Core: Labdane (decalin bicyclic system) with a side chain at C-9.

Structural Analysis

Galeopsin represents a "highly oxygenated" labdane. Its bioactivity is linked to three critical
structural motifs:

e The Furan Ring (C13-C16): The side chain forms a heteroaromatic furan ring (or a labile
epoxy-precursor in "pregaleopsin”), essential for receptor binding affinity.

» The 7-Keto-9-Hydroxy Motif: A specific arrangement on the B-ring where a ketone at C-7
interacts electronically with a hydroxyl group at C-9. This creates a "hemiketal-like"
environment often susceptible to retro-aldol cleavage under thermal stress.

e The 8B-Acetate: A steric anchor that locks the conformation of the B-ring.

Visualization of Structural Connectivity

The following diagram illustrates the core labdane skeleton and the specific functionalization of
Galeopsin.
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Figure 1: Structural hierarchy of Galeopsin, highlighting key pharmacophores attached to the
labdane core.

Part 2: Biosynthesis & Phytochemical Isolation
Biosynthetic Pathway

Galeopsin is derived from the plastidial MEP (methylerythritol phosphate) pathway. The
precursor Geranylgeranyl Diphosphate (GGPP) undergoes cyclization by class Il diterpene
synthases (CPS) to form the copalyl diphosphate intermediate, followed by class | synthases to
form the labdane skeleton.

Key Enzymatic Steps:

Cyclization: GGPP

(+)-Copalyl PP (via CPS).

Skeletal Formation: (+)-Copalyl PP

Labda-8(17),13-dien-15-yl PP.

Oxidation: Cytochrome P450 monooxygenases (CYP71 family) introduce oxygen at C-7 and
C-9.

Acetylation: Acetyl-CoA transferases esterify the C-8 hydroxyl.

Isolation Protocol (Self-Validating System)

This protocol is designed for Galeopsis ladanum or G. angustifolia aerial parts.
Reagents: Methanol (MeOH), Ethyl Acetate (EtOAc), Hexane, Silica Gel 60 (0.063-0.200 mm).
Step-by-Step Methodology:

» Extraction: Macerate 1 kg of dried aerial parts in 5L MeOH for 48 hours at room temperature.
Filter and concentrate in vacuo to yield crude extract.
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e Liquid-Liquid Partition: Suspend crude extract in H20. Partition sequentially with Hexane (to
remove lipids) and then EtOAc. Collect the EtOAc fraction (contains diterpenoids).

e Column Chromatography (CC):
o Stationary Phase: Silica Gel 60.
o Mobile Phase Gradient: Hexane:EtOAc (90:10
60:40).
e Fractionation Logic:
o Early fractions (Hex:EtOAc 90:10): Fats, waxes.
o Target fractions (Hex:EtOAc 70:30):Galeopsin and Hispanolone elute here.

 Purification: Re-chromatograph target fractions using Isocratic HPLC (Acetonitrile:H20
65:35) on a C18 reverse-phase column.

» Validation: Spot on TLC (Hex:EtOAc 1:1). Visualize with Vanillin-H2SOa4 reagent. Galeopsin
appears as a distinct violet/blue spot upon heating.
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Figure 2: Phytochemical isolation workflow for obtaining high-purity Galeopsin.
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Part 3: Analytical Characterization (The Fingerprint)

To confirm the identity of Galeopsin, compare experimental data against these reference
values. The presence of the furan ring and the acetate group are the primary diagnostic
signals.

Table 1: Key *H-NMR Diagnostic Signals (CDCls, 400
MHz)

Shift (
Position Multiplicity Interpretation
ppm)
H-14 6.30 Broad Singlet _proton of Furan ring
H-15 735 Multiplet -proton of Furan ring
H-16 7.20 Multiplet -proton of Furan ring
_ Acetate methyl group
OAc 2.05 Singlet (3H)
at C-8
) Angular methyls (C4,
Me-17 0.90-1.20 Singlets
C10)
) Protons adjacent to C-
H-6 ~2.40 Multiplet

7 ketone

Table 2: Key **C-NMR Signals (CDCIsz, 100 MHz)
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Shift (
Carbon Type Assignment

ppm)
Ketone 210.5 C-7 (Diagnostic carbonyl)
Ester Carbonyl 170.2 Acetate Carbonyl
Furan Carbons 143.0, 139.0, 125.0, 111.0 C-13 to C-16 (Furan system)
Hemiketal/Alcohol 78.5 C-9 (Hydroxyl bearing)
Quaternary 85.0 C-8 (Acetate bearing)

Part 4: Pharmacological Potential[2][3]
Mechanism of Action: Anti-Inflammatory &
Cardiovascular

Research on Galeopsis and related Lagopsis labdanes suggests a dual mechanism of action:

e NF-KB Inhibition: The furan moiety acts as a Michael acceptor (if ring-opened) or interacts
with the cysteine residues of the NF-kB signaling complex, preventing the translocation of
p65/p50 dimers to the nucleus. This suppresses pro-inflammatory cytokines (TNF-a, IL-6).[2]

e Calcium Channel Antagonism: Labdanes with the 7-keto-9-hydroxy motif modulate L-type
calcium channels (

) in smooth muscle cells, leading to vasorelaxation. This aligns with the traditional use of
Galeopsis species.[2]

Structure-Activity Relationship (SAR)

o Essential: The C-13...C-16 furan ring is critical for cytotoxic and anti-inflammatory potency.
Reduction of the furan ring significantly lowers activity.

e Modulatory: The C-8 acetate group improves lipophilicity, enhancing cell membrane
permeability compared to the free alcohol.
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Figure 3: Proposed mechanism of NF-kB inhibition by Galeopsin in microglial or endothelial
cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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